6-Bromo-3-ethoxy-2-fluorobenzaldehyde
Cat. No. B1377586
M. Wt: 247.06 g/mol
InChI Key: KUWHWJOCYQOYDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09193908B2
Procedure details
A Dean-Stark condenser was attached, and a mixture of compound (53) (17.0 g, 68.81 mmol), EG (12.8 g, 200.2 mmol) and PTSA (0.17 g, 1 wt %) was refluxed in a toluene (200 mL) solvent for 3 hours. The reaction mixture was washed with a saturated aqueous solution of sodium hydrogencarbonate, water and saturated brine, and dried over magnesium sulfate. Toluene was distilled off by evaporator, and thus 2-(6-bromo-3-ethoxy-2-fluorophenyl)-1,3-dioxolane (54) (19.8 g, yield 98.8%) was obtained.
Yield
98.8%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:7]([CH:8]=[O:9])=[C:6]([F:10])[C:5]([O:11][CH2:12][CH3:13])=[CH:4][CH:3]=1.CC1C=CC(S(O)(=O)=[O:22])=CC=1.[C:25]1([CH3:31])C=CC=CC=1>>[Br:1][C:2]1[C:7]([CH:8]2[O:22][CH2:25][CH2:31][O:9]2)=[C:6]([F:10])[C:5]([O:11][CH2:12][CH3:13])=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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17 g
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Type
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reactant
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Smiles
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BrC1=CC=C(C(=C1C=O)F)OCC
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Name
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Quantity
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0.17 g
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Type
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reactant
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Smiles
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CC=1C=CC(=CC1)S(=O)(=O)O
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Step Two
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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The reaction mixture was washed with a saturated aqueous solution of sodium hydrogencarbonate, water and saturated brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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Details
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Toluene was distilled off by evaporator
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC1=CC=C(C(=C1C1OCCO1)F)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 19.8 g | |
| YIELD: PERCENTYIELD | 98.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
